methyl 4-({[(4-hydroxy-5,6-dimethyl-2-pyrimidinyl)thio]acetyl}amino)benzoate

• IUPAC Name: methyl 4-[[2-[(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C16H17N3O4S/c1-9-10(2)17-16(19-14(9)21)24-8-13(20)18-12-6-4-11(5-7-12)15(22)23-3/h4-7H,8H2,1-3H3,(H,18,20)(H,17,19,21)
• InChI Key: LFTQIGHUIPTOOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)SCC(=O)NC2=CC=C(C=C2)C(=O)OC)C
• Molecular Formula: C16H17N3O4S
• Molecular Weight: 347.4 g/mol

Description

Methyl 4-({[(4-hydroxy-5,6-dimethyl-2-pyrimidinyl)thio]acetyl}amino)benzoate, also known as PDD00017273, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of pyrimidine derivatives and has shown promising results in various biological assays.

Mechanism of Action

The mechanism of action of methyl 4-({[(4-hydroxy-5,6-dimethyl-2-pyrimidinyl)thio]acetyl}amino)benzoate is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes and signaling pathways involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
methyl 4-({[(4-hydroxy-5,6-dimethyl-2-pyrimidinyl)thio]acetyl}amino)benzoate has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of inflammatory markers and oxidative stress in various cell and animal models. It has also been shown to induce apoptosis in cancer cells and reduce the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using methyl 4-({[(4-hydroxy-5,6-dimethyl-2-pyrimidinyl)thio]acetyl}amino)benzoate in lab experiments include its high purity, stability, and reproducibility. It is also relatively easy to synthesize and purify. However, the limitations of using methyl 4-({[(4-hydroxy-5,6-dimethyl-2-pyrimidinyl)thio]acetyl}amino)benzoate include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of methyl 4-({[(4-hydroxy-5,6-dimethyl-2-pyrimidinyl)thio]acetyl}amino)benzoate. These include further studies to understand its mechanism of action, its potential use in the treatment of various diseases, and the development of new derivatives with improved activity and selectivity. Additionally, studies on the pharmacokinetics and pharmacodynamics of methyl 4-({[(4-hydroxy-5,6-dimethyl-2-pyrimidinyl)thio]acetyl}amino)benzoate are needed to fully understand its potential use in clinical settings.
Conclusion:
In conclusion, methyl 4-({[(4-hydroxy-5,6-dimethyl-2-pyrimidinyl)thio]acetyl}amino)benzoate is a promising chemical compound that has shown potential in various biological assays. Its synthesis method is relatively easy, and it has been extensively studied for its potential use in scientific research. Further studies are needed to fully understand its mechanism of action and potential use in the treatment of various diseases.

Scientific Research Applications

Methyl 4-({[(4-hydroxy-5,6-dimethyl-2-pyrimidinyl)thio]acetyl}amino)benzoate has been studied extensively for its potential use in scientific research. It has shown promising results in various biological assays, including anti-inflammatory, antioxidant, and anticancer activities. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.